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Introduction
12-Hydroxydodecanoic acid (12-HDA), also known as 12-hydroxylauric acid, is a saturated

omega-hydroxy fatty acid. As a C12 fatty acid, it plays a role as a human metabolite and is

involved in various biological processes, including the omega-oxidation of fatty acids.[1][2] Its

bifunctional nature, possessing both a terminal carboxylic acid and a hydroxyl group, makes it

a valuable monomer for the synthesis of polyesters and other polymers with applications in

biodegradable materials and drug delivery systems.[2][3][4] This technical guide provides a

comprehensive overview of the physical and chemical properties of 12-hydroxydodecanoic
acid, detailed experimental protocols for their determination, and a visualization of its primary

metabolic pathway.

Physical and Chemical Properties
The physical and chemical characteristics of 12-hydroxydodecanoic acid are summarized

below. These properties are crucial for its handling, formulation, and application in various

scientific and industrial settings.

Table 1: General and Physical Properties of 12-
Hydroxydodecanoic Acid
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Property Value Reference

Molecular Formula C₁₂H₂₄O₃ [5]

Molecular Weight 216.32 g/mol [5][6]

Appearance White to off-white powder/solid [2][5]

Melting Point 85-88 °C [5][6]

Boiling Point
359.00 to 360.00 °C

(estimated)
[7]

Density
0.988 ± 0.06 g/cm³ (20 °C, 760

Torr)
[2]

Table 2: Solubility of 12-Hydroxydodecanoic Acid
Solvent Solubility Reference

Water 278 mg/L at 25 °C (estimated) [7]

Ethanol ~15 mg/mL [8]

DMSO
~30 mg/mL (sonication

recommended)
[9]

Dimethylformamide (DMF) ~3 mg/mL [8]

Methanol Slightly soluble [2]

Table 3: Chemical and Spectroscopic Properties of 12-
Hydroxydodecanoic Acid
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Property Value Reference

pKa 4.78 ± 0.10 (Predicted) [2]

LogP (o/w) 2.866 (estimated) [7]

¹H NMR Spectra
See Experimental Protocols

section for details.
[10]

¹³C NMR Spectra
See Experimental Protocols

section for details.
[11]

Mass Spectrometry
Electron Ionization (EI) mass

spectrum available.
[12][13]

IR Spectra Data available.

Experimental Protocols
This section outlines the methodologies for determining the key physical and chemical

properties of 12-hydroxydodecanoic acid.

Determination of Melting Point
The melting point of 12-hydroxydodecanoic acid can be determined using a standard

capillary melting point apparatus.

Apparatus: Capillary melting point apparatus, capillary tubes (sealed at one end),

thermometer.

Procedure:

A small amount of finely powdered 12-hydroxydodecanoic acid is packed into a capillary

tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 2-5 °C/min).
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The temperature at which the first liquid appears (onset of melting) and the temperature at

which the entire sample becomes a clear liquid (completion of melting) are recorded as

the melting point range. For a pure compound, this range is typically narrow.

Determination of Solubility
The solubility of 12-hydroxydodecanoic acid in various solvents can be determined by the

shake-flask method.

Apparatus: Analytical balance, vials with screw caps, shaker or rotator, filtration device (e.g.,

syringe filters), analytical instrument for quantification (e.g., HPLC, GC-MS).

Procedure:

An excess amount of 12-hydroxydodecanoic acid is added to a known volume of the

solvent in a sealed vial.

The vial is agitated at a constant temperature (e.g., 25 °C) for a sufficient time (e.g., 24-48

hours) to ensure equilibrium is reached.

The suspension is allowed to settle, and an aliquot of the supernatant is carefully

withdrawn and filtered to remove any undissolved solid.

The concentration of 12-hydroxydodecanoic acid in the filtrate is determined using a

suitable analytical method. The solubility is expressed in units such as mg/mL or g/L.

Determination of pKa
The acid dissociation constant (pKa) can be determined by potentiometric titration or by

methods such as reverse-phase high-performance liquid chromatography (RP-HPLC).[14]

Potentiometric Titration Protocol:

A known weight of 12-hydroxydodecanoic acid is dissolved in a suitable solvent mixture

(e.g., water-cosolvent system if solubility in pure water is low).

The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of

known concentration.
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The pH of the solution is monitored throughout the titration using a calibrated pH meter.

A titration curve (pH vs. volume of titrant added) is plotted. The pKa is the pH at the half-

equivalence point.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is used to elucidate the molecular structure of 12-hydroxydodecanoic
acid.

Sample Preparation:

Approximately 5-10 mg of 12-hydroxydodecanoic acid is dissolved in a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

The final volume of the solution should be around 0.5-0.7 mL.

The sample is mixed thoroughly to ensure homogeneity.

Data Acquisition:

¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400 or 500

MHz).

Standard pulse programs are used for both ¹H and ¹³C acquisitions.

The chemical shifts are referenced to the residual solvent peak or an internal standard

(e.g., TMS).

Signaling Pathways and Experimental Workflows
Omega-Oxidation of Dodecanoic Acid
12-Hydroxydodecanoic acid is a key intermediate in the omega-oxidation pathway of

dodecanoic acid (lauric acid). This metabolic route serves as an alternative to beta-oxidation,

particularly for medium-chain fatty acids.[15][16][17][18] The initial and rate-limiting step is the

hydroxylation of the terminal methyl group, catalyzed by cytochrome P450 enzymes.[1][19][20]

[21][22]
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Figure 1. Omega-Oxidation Pathway of Dodecanoic Acid.

Lipase-Catalyzed Polycondensation of 12-
Hydroxydodecanoic Acid
12-Hydroxydodecanoic acid can undergo polycondensation to form polyesters. This reaction

can be efficiently catalyzed by lipases, offering a green chemistry approach to polymer

synthesis.[3][4][23][24]

12-Hydroxydodecanoic Acid

Reaction Mixture

Organic Solvent (e.g., Toluene) Immobilized Lipase (e.g., Novozym 435)

Polycondensation
(e.g., 90°C, under vacuum)

Purification
(e.g., Precipitation in Methanol)

Poly(12-hydroxydodecanoate)
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Figure 2. Experimental Workflow for Lipase-Catalyzed Polymerization.

Conclusion
12-Hydroxydodecanoic acid is a versatile molecule with well-defined physical and chemical

properties that make it of significant interest to researchers in chemistry, biology, and materials

science. Its role as a metabolic intermediate and a monomer for bioplastics highlights its

importance in both biological systems and sustainable technologies. The experimental

protocols and pathway visualizations provided in this guide offer a foundational resource for

professionals working with this compound, facilitating further research and development in

areas such as drug delivery, biodegradable polymers, and metabolic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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